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Nap(4)-ppnhp Nap(4)-ppnhp
Brand Name: Vulcanchem
CAS No.: 84625-58-1
VCID: VC1673977
InChI: InChI=1S/C20H26N11O15P3/c21-15-9-17(25-3-23-15)30(5-27-9)19-13(34)11(32)7(44-19)1-42-47(36,37)29-48(38,39)46-49(40,41)43-2-8-12(33)14(35)20(45-8)31-6-28-10-16(22)24-4-26-18(10)31/h3-6,8,12-14,19-20,32-35H,1-2H2,(H,40,41)(H2,21,23,25)(H2,22,24,26)(H3,29,36,37,38,39)/t8-,12-,13-,14-,19-,20-/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)OCC4=C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O)N
Molecular Formula: C20H26N11O15P3
Molecular Weight: 753.4 g/mol

Nap(4)-ppnhp

CAS No.: 84625-58-1

Cat. No.: VC1673977

Molecular Formula: C20H26N11O15P3

Molecular Weight: 753.4 g/mol

* For research use only. Not for human or veterinary use.

Nap(4)-ppnhp - 84625-58-1

Specification

CAS No. 84625-58-1
Molecular Formula C20H26N11O15P3
Molecular Weight 753.4 g/mol
IUPAC Name [(2R,3R)-2-(6-aminopurin-9-yl)-3,4-dihydroxy-2,3-dihydrofuran-5-yl]methoxy-N-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]phosphonamidic acid
Standard InChI InChI=1S/C20H26N11O15P3/c21-15-9-17(25-3-23-15)30(5-27-9)19-13(34)11(32)7(44-19)1-42-47(36,37)29-48(38,39)46-49(40,41)43-2-8-12(33)14(35)20(45-8)31-6-28-10-16(22)24-4-26-18(10)31/h3-6,8,12-14,19-20,32-35H,1-2H2,(H,40,41)(H2,21,23,25)(H2,22,24,26)(H3,29,36,37,38,39)/t8-,12-,13-,14-,19-,20-/m1/s1
Standard InChI Key DBGUCIAXKSPQMW-XJBFIMGMSA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(NP(=O)(O)OCC4=C([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O)N
SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)OCC4=C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)OCC4=C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O)N

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